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Compound of Interest

Compound Name: N-Nitrosomethylphenidate

CAS No.: 55557-03-4

Cat. No.: B13421479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The presence of nitrosamine impurities in active pharmaceutical ingredients (APIs) is a

significant concern for drug safety due to their classification as probable human carcinogens.[1]

Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA), mandate

strict control over these impurities in pharmaceutical products.[2] N-Nitrosomethylphenidate
(NMPH) is a potential nitrosamine impurity that can form during the synthesis or storage of

methylphenidate, a stimulant medication used to treat Attention-Deficit/Hyperactivity Disorder

(ADHD) and narcolepsy.[3] This document provides a detailed protocol for the detection and

quantification of NMPH in methylphenidate API using a sensitive and specific Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.
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Compound Chemical Structure Molecular Formula
Molecular Weight (
g/mol )

Methylphenidate

[Image of

Methylphenidate

structure]

C14H19NO2 233.31[4]

N-

Nitrosomethylphenidat

e (NMPH)

[Image of N-

Nitrosomethylphenidat

e structure]

C14H18N2O3 262.31[3]

Experimental Protocol
This protocol is a comprehensive guide for the sample preparation, chromatographic

separation, and mass spectrometric detection of N-Nitrosomethylphenidate in

methylphenidate API.

Materials and Reagents
N-Nitrosomethylphenidate (NMPH) reference standard

Methylphenidate API

N-Nitrosodimethylamine-d6 (NDMA-d6) as an internal standard (IS)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Ultrapure water

Standard and Sample Preparation
Internal Standard (IS) Stock Solution (1 µg/mL): Accurately weigh and dissolve an appropriate

amount of NDMA-d6 in methanol to obtain a final concentration of 1 µg/mL.
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NMPH Stock Solution (1 µg/mL): Accurately weigh and dissolve an appropriate amount of

NMPH in methanol to obtain a final concentration of 1 µg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

NMPH stock solution with a 50:50 (v/v) mixture of methanol and water to achieve

concentrations ranging from 0.05 ng/mL to 50 ng/mL. Spike each working standard with the IS

to a final concentration of 5 ng/mL.

Sample Preparation: Accurately weigh 100 mg of the methylphenidate API into a suitable

volumetric flask. Dissolve the API in a 50:50 (v/v) mixture of methanol and water. Spike the

solution with the IS to a final concentration of 5 ng/mL. Dilute to the final volume with the

methanol/water mixture.

LC-MS/MS Method
Chromatographic Conditions:

Parameter Condition

LC System UPLC system

Column C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.4 mL/min

Injection Volume 10 µL

Column Temperature 40 °C

Gradient Time (min)

Mass Spectrometry Conditions:
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Parameter Condition

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions

Compound Precursor Ion (m/z)

NMPH 263.1

NDMA-d6 (IS) 81.1

Method Validation Parameters
The following table summarizes typical performance data for the analysis of nitrosamine

impurities using LC-MS/MS.

Parameter Typical Value

Limit of Detection (LOD) 0.01 ng/mL

Limit of Quantitation (LOQ) 0.03 ng/mL

Linearity (r²) > 0.995

Accuracy (% Recovery) 80 - 120%

Precision (% RSD) < 15%

Experimental Workflow
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Sample and Standard Preparation

LC-MS/MS Analysis

Data Processing and Quantification
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Liquid Chromatography
Mass Spectrometry

Method Performance

C18 Column

Specificity

Mobile Phase
(Water/Acetonitrile
with Formic Acid)

Gradient Elution ESI+

Sensitivity
(LOD, LOQ)

MRM Transitions Internal Standard
(NDMA-d6)

Accuracy Precision
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13421479?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13421479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

